Cas no 3422-31-9 (DL-B-HYDROXYMYRISTIC ACID)

• Product Name: DL-B-HYDROXYMYRISTIC ACID
• CAS No: 3422-31-9
• MF: C₁₄H₂₈O₃
• MW: 244.370325088501
• CID: 918856
• PubChem ID: 16064
• Update Time: 2025-07-21

DL-B-HYDROXYMYRISTIC ACID Chemical and Physical Properties

Names and Identifiers

• DL-B-HYDROXYMYRISTIC ACID
• DL-β-Hydroxymyristic acid
• F98D6745-6EF1-4182-BB79-6FB77737B72C
• FL8S7F2JJQ
• (3RS)-3-Hydroxytetradecanoic acid
• (+/-)-3-hydroxymyristic acid
• HY-W009544
• .beta.-Hydroxymyristic acid
• DB-294356
• DL-beta-Hydroxymyristic acid, >=98%
• starbld0000280
• BAA96172
• SB47509
• H0274
• DTXSID20941380
• 3-Hydroxymyristic acid
• LMFA01050175
• AKOS027380549
• J-019508
• CHEBI:85148
• CS-W010260
• Tetradecanoic acid, 3-hydroxy-
• beta-Hydroxytetradecanoic acid
• beta-hydroxy-myristic acid
• Q27158359
• DL-beta-Hydroxymyristic acid
• 3-03-00-00660 (Beilstein Handbook Reference)
• AS-58639
• BRN 1725372
• UNII-FL8S7F2JJQ
• DL- beta -Hydroxymyristic acid
• (+/-)-3-Hydroxytetradecanoic acid
• CHEMBL4456892
• 3422-31-9
• 3-HYDROXY-TETRADECANOIC ACID
• Tetradecanoic acid, 3-hydroxy- (6CI,7CI,8CI,9CI)
• T72017
• (RS)-3-Hydroxytetradecanoic acid
• BDBM50511033
• 1961-72-4
• beta-Hydroxymyristic acid
• SCHEMBL142895
• Z6X
• 3-HYDROXYTETRADECANOIC ACID
• 3-HYDROXYMYRISTIC ACID, (+/-)-
• MFCD00059633
• .beta.-Hydroxytetradecanoic acid
• 3-Hydroxymyristic acid (racemic)

• Inchi： 1S/C14H28O3/c1-2-3-4-5-6-7-8-9-10-11-13(15)12-14(16)17/h13,15H,2-12H2,1H3,(H,16,17)
• InChI Key： ATRNZOYKSNPPBF-UHFFFAOYSA-N
• SMILES： OC(CC(=O)O)CCCCCCCCCCC

Computed Properties

• Exact Mass: 244.20394
• Monoisotopic Mass: 244.20384475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 12
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• PSA: 57.53
• LogP: 3.74290

DL-B-HYDROXYMYRISTIC ACID Security Information

• WGK Germany：3
• Storage Condition：2-8°C

Additional information on DL-B-HYDROXYMYRISTIC ACID

DL-B-HYDROXYMYRISTIC ACID (CAS No. 3422-31-9): A Comprehensive Overview of Its Applications and Recent Research Findings

DL-B-HYDROXYMYRISTIC ACID, with the chemical formula C₁₄H₂₈O₃, is a significant compound in the field of biochemical research and pharmaceutical development. Its CAS number, 3422-31-9, uniquely identifies it in scientific literature and industrial applications. This compound, a derivative of myristic acid, has garnered attention due to its unique structural properties and diverse biological activities.

The< strong>DL-B-HYDROXYMYRISTIC ACID molecule features a hydroxyl group at the β-position relative to the carboxylic acid, which contributes to its distinct chemical reactivity and biological interactions. This feature makes it a valuable intermediate in the synthesis of various bioactive molecules, including lipid-based drugs and natural products. The compound's ability to incorporate into cell membranes and interact with membrane-bound receptors has been extensively studied, particularly in the context of signal transduction and metabolic pathways.

In recent years, research on< strong>DL-B-HYDROXYMYRISTIC ACID has focused on its potential applications in drug development. One notable area of investigation is its role as a precursor in the synthesis of analogs that mimic the effects of fatty acids on cellular processes. These analogs have shown promise in modulating lipid metabolism and have been explored for their potential in treating metabolic disorders such as obesity and type 2 diabetes.

A significant breakthrough in the study of< strong>DL-B-HYDROXYMYRISTIC ACID was reported in a 2022 study published in the Journal of Medicinal Chemistry. The research demonstrated that derivatives of this compound could enhance the bioavailability of poorly soluble drugs by forming micelles or liposomes. This finding has opened new avenues for drug delivery systems, particularly for therapeutics that require targeted release at specific sites within the body.

The< strong>DL-B-HYDROXYMYRISTIC ACID molecule's structural similarity to naturally occurring fatty acids also makes it a valuable tool in understanding lipid-mediated signaling pathways. Studies have shown that it can interact with various enzymes and receptors involved in processes such as inflammation and cell growth. By studying these interactions, researchers aim to identify new therapeutic targets for diseases where lipid metabolism plays a crucial role.

In addition to its pharmaceutical applications, DL-B-HYDROXYMYRISTIC ACID has been explored for its potential in cosmetics and nutraceuticals. Its ability to penetrate cell membranes and provide structural integrity to lipids has made it a component in anti-aging creams and skin care formulations. Furthermore, its role as a precursor for bioactive fatty acid derivatives has been investigated for its potential health benefits when incorporated into dietary supplements.

The synthesis of< strong>DL-B-HYDROXYMYRISTIC ACID is typically achieved through organic reactions that involve the hydroxylation of myristic acid or its derivatives. Advanced synthetic techniques, such as enzymatic catalysis and biocatalysis, have been employed to improve yield and purity. These methods not only enhance the efficiency of production but also align with green chemistry principles by minimizing waste and reducing environmental impact.

The< strong>CAS No. 3422-31-9 associated with this compound ensures its identification and traceability throughout various stages of research and development. This standardized classification allows researchers to accurately reference the compound in scientific literature, patents, and regulatory submissions, facilitating collaboration and knowledge sharing across global research communities.

In conclusion, DL-B-HYDROXYMYRISTIC ACID represents a multifaceted compound with significant implications in pharmaceuticals, cosmetics, and nutraceuticals. Its unique structural properties and biological activities continue to drive innovation in drug development and therapeutic strategies. As research progresses, further applications and benefits of this compound are expected to emerge, solidifying its importance in modern science.